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Compound of Interest

Compound Name:
2,2,2-Trifluoroethyl

methanesulfonate

Cat. No.: B1296618 Get Quote

Essential Safety and Handling Guide for 2,2,2-
Trifluoroethyl Methanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for the handling of 2,2,2-
Trifluoroethyl methanesulfonate. This substance is a potent alkylating agent and requires

strict adherence to safety procedures to minimize exposure risk.

Hazard Summary
2,2,2-Trifluoroethyl methanesulfonate is classified as a corrosive liquid that causes severe

skin burns and eye damage.[1][2] It may also be harmful if swallowed or inhaled and can be

corrosive to metals.[2][3] Due to its reactivity as a sulfonate ester and alkylating agent, it should

be handled with extreme caution as a potential mutagen.

Quantitative Hazard and Shipping Data
For ease of reference, key quantitative data regarding 2,2,2-Trifluoroethyl methanesulfonate
are summarized below.
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Identifier Value Source

CAS Number 25236-64-0 [3][4]

Molecular Formula C3H5F3O3S [4]

UN Number 3265 [1]

Hazard Class 8 (Corrosive) [1]

Packing Group III [1]

GHS Pictogram GHS05 (Corrosive) [1]

Hazard Statements H290, H314 [1][2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical barriers to exposure. The following

table outlines the minimum required PPE for handling this substance.
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Body Part PPE Type
Material/Standard
Specification

Hands

Chemical Resistant Gloves

(Double Gloving

Recommended)

Inner Glove: Nitrile. Outer

Glove: Heavy-duty Butyl

rubber or Viton™. Nitrile alone

is not recommended for

prolonged contact.[5]

Eyes/Face
Chemical Splash Goggles &

Face Shield

Goggles must provide a

complete seal around the eyes

(ANSI Z87.1). A full-face shield

must be worn over the

goggles.

Body
Chemical Resistant Lab Coat /

Apron

Rubber or other chemically

impervious material. A

standard cotton lab coat is

insufficient.

Respiratory
Respirator (if not in a fume

hood)

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic

vapors/acid gases if there is

any risk of inhalation.

Feet Closed-toe Shoes
Made of a non-porous,

chemically resistant material.

Operational Plan: Safe Handling Protocol
Adherence to a strict, step-by-step protocol is mandatory when working with 2,2,2-
Trifluoroethyl methanesulfonate.

1. Preparation and Engineering Controls:

Work Area: All handling of this substance MUST be conducted within a certified chemical
fume hood to minimize inhalation exposure.
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Emergency Equipment: Ensure an emergency eyewash station and safety shower are
immediately accessible and have been tested within the last month.
Spill Kit: A spill kit containing an absorbent material suitable for corrosive liquids (e.g.,
vermiculite, sand) must be readily available. Do not use combustible absorbents like paper
towels.

2. Handling and Dispensing:

Donning PPE: Put on all required PPE as specified in the table above before entering the
designated work area.
Dispensing: Use a syringe or cannula for liquid transfers to minimize the risk of splashes.
Avoid pouring directly from the bottle when possible.
Weighing: If weighing is necessary, dispense the liquid into a tared, sealed container within
the fume hood.
Reaction Setup: All reactions involving this reagent should be conducted in glassware that
has been inspected for cracks or defects. Ensure the reaction is adequately cooled if the
process is exothermic.

3. Post-Handling and Decontamination:

Cleaning: Thoroughly decontaminate all surfaces, glassware, and equipment that have come
into contact with the chemical.
Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
last and wash hands thoroughly with soap and water immediately after.
Storage: Store 2,2,2-Trifluoroethyl methanesulfonate in a cool, dry, well-ventilated area,
away from incompatible materials, in a corrosion-resistant container.[1]

Emergency Plan: Exposure and Spills
Immediate and decisive action is required in any emergency involving this substance.

1. Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing all contaminated clothing. Seek immediate medical attention.[2]
Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[2] Seek
immediate medical attention.
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Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.[2]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

2. Chemical Spill:

Evacuate: Immediately evacuate the area and alert nearby personnel.
Isolate: If safe to do so, prevent the spill from spreading.
Absorb: Cover the spill with a non-combustible absorbent material like sand or vermiculite.
Neutralize: Once absorbed, slowly and carefully add a neutralizing agent (e.g., a 5% sodium
bicarbonate solution) to the absorbed material. Be aware that this may cause gas evolution.
Collect: Scoop the neutralized mixture into a clearly labeled, sealed container for hazardous
waste disposal.
Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal Plan
All waste containing 2,2,2-Trifluoroethyl methanesulfonate must be treated as hazardous.

1. Waste Collection:

Collect all waste materials (including contaminated absorbents, gloves, and disposable
labware) in a dedicated, labeled, and sealed hazardous waste container.
Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

2. Laboratory-Scale Neutralization and Disposal:

Principle: Small residual amounts of 2,2,2-Trifluoroethyl methanesulfonate can be
neutralized by hydrolysis with a weak base. This procedure should only be performed by
trained personnel in a fume hood.
Procedure:

Prepare a dilute solution of the waste material by slowly adding it to a large volume of cold
water in a beaker placed in an ice bath.
Slowly add a 5% solution of sodium bicarbonate while stirring. Monitor for any gas evolution
or temperature increase.
Continue adding the bicarbonate solution until the pH of the mixture is between 6.0 and 8.0.
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Let the neutralized solution sit for several hours to ensure the reaction is complete.
Dispose of the neutralized aqueous waste in accordance with local, state, and federal
regulations. This may involve collection by a certified hazardous waste disposal company.

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of

2,2,2-Trifluoroethyl methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fluorochem.co.uk [fluorochem.co.uk]

2. tcichemicals.com [tcichemicals.com]

3. 2,2,2-Trifluoroethyl Methanesulfonate | C3H5F3O3S | CID 556565 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2,2,2-TRIFLUOROETHYL METHANESULFONATE | CAS 25236-64-0 [matrix-fine-
chemicals.com]

5. safety.fsu.edu [safety.fsu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 2,2,2-
Trifluoroethyl methanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296618#personal-protective-equipment-for-
handling-2-2-2-trifluoroethyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1296618?utm_src=pdf-custom-synthesis
https://fluorochem.co.uk/product/F008580/
https://www.tcichemicals.com/BE/en/sds/M1193_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/556565
https://pubchem.ncbi.nlm.nih.gov/compound/556565
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm25236640n14
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm25236640n14
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b1296618#personal-protective-equipment-for-handling-2-2-2-trifluoroethyl-methanesulfonate
https://www.benchchem.com/product/b1296618#personal-protective-equipment-for-handling-2-2-2-trifluoroethyl-methanesulfonate
https://www.benchchem.com/product/b1296618#personal-protective-equipment-for-handling-2-2-2-trifluoroethyl-methanesulfonate
https://www.benchchem.com/product/b1296618#personal-protective-equipment-for-handling-2-2-2-trifluoroethyl-methanesulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296618?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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